Cas no 1805150-49-5 (2-Bromo-3-hydroxy-4-(trifluoromethyl)aniline)

• Product Name: 2-Bromo-3-hydroxy-4-(trifluoromethyl)aniline
• CAS No: 1805150-49-5
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4974144
• Update Time: 2025-10-28

2-Bromo-3-hydroxy-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-hydroxy-4-(trifluoromethyl)aniline

• Inchi： 1S/C7H5BrF3NO/c8-5-4(12)2-1-3(6(5)13)7(9,10)11/h1-2,13H,12H2
• InChI Key： LNTNSNCWHHIQDU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(F)(F)F)=C1O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2

Additional information on 2-Bromo-3-hydroxy-4-(trifluoromethyl)aniline

Introduction to 2-Bromo-3-hydroxy-4-(trifluoromethyl)aniline (CAS No. 1805150-49-5)

2-Bromo-3-hydroxy-4-(trifluoromethyl)aniline, identified by its Chemical Abstracts Service (CAS) number 1805150-49-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aniline derivatives, characterized by the presence of a bromine atom, a hydroxyl group, and a trifluoromethyl substituent on a benzene ring. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The bromine atom in 2-Bromo-3-hydroxy-4-(trifluoromethyl)aniline serves as a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, enabling the development of novel therapeutic agents. The hydroxyl group, positioned ortho to the bromine, introduces polarity and potential hydrogen bonding interactions, which can modulate the compound's solubility and binding affinity to biological targets. Meanwhile, the trifluoromethyl group enhances lipophilicity and metabolic stability, making it an attractive moiety in drug design to improve pharmacokinetic profiles.

Recent advancements in medicinal chemistry have highlighted the utility of 2-Bromo-3-hydroxy-4-(trifluoromethyl)aniline in the development of small-molecule inhibitors targeting kinases and other enzyme systems implicated in diseases such as cancer and neurodegeneration. For instance, derivatives of this compound have been explored as inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory signaling pathways. The combination of the bromine substituent, which facilitates further derivatization, with the electron-withdrawing effects of the trifluoromethyl group, contributes to optimal binding interactions with protein targets.

In addition to its role in kinase inhibition, 2-Bromo-3-hydroxy-4-(trifluoromethyl)aniline has been investigated for its potential applications in central nervous system (CNS) drug discovery. The presence of both hydrophobic and hydrophilic elements in its structure allows for effective blood-brain barrier penetration, a critical factor for CNS therapeutics. Preclinical studies have demonstrated that certain analogs derived from this compound exhibit promising activities as monoamine oxidase (MAO) inhibitors, which are known to modulate neurotransmitter levels and have therapeutic implications in conditions like depression and Parkinson's disease.

The synthesis of 2-Bromo-3-hydroxy-4-(trifluoromethyl)aniline typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes halogenation of an aromatic ring followed by selective functional group interconversion using palladium-catalyzed cross-coupling reactions. The introduction of the trifluoromethyl group is often achieved through metal-halogen exchange followed by reaction with trifluoroacetic anhydride or other suitable electrophiles. These synthetic strategies highlight the compound's synthetic accessibility and its potential for further diversification.

The growing interest in fluorinated compounds stems from their ability to influence both physical properties and biological activity. The electron-withdrawing nature of the trifluoromethyl group not only enhances metabolic stability but also increases binding affinity by altering electronic distributions at key interaction sites. This has led to numerous patents and research publications focusing on fluorinated anilines as lead compounds for drug discovery. For example, recent studies have shown that replacing hydrogen atoms with fluorine atoms at strategic positions can significantly improve pharmacological properties such as receptor selectivity and duration of action.

From an agrochemical perspective, derivatives of 2-Bromo-3-hydroxy-4-(trifluoromethyl)aniline have been explored as intermediates for herbicides and fungicides. The structural motifs present in this compound contribute to its bioactivity against various plant pathogens by interfering with essential enzymatic pathways. The versatility of its functional groups allows for modifications that fine-tune efficacy while minimizing environmental impact—a critical consideration in modern agriculture where sustainability is paramount.

The analytical characterization of 2-Bromo-3-hydroxy-4-(trifluoromethyl)aniline is typically performed using high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy. These techniques provide definitive confirmation of structural integrity and purity, which are essential for downstream applications such as formulation development or clinical trials. High-performance liquid chromatography (HPLC) is employed for purity assessment and quantification, ensuring that impurities do not exceed regulatory thresholds.

Future directions in the research involving 2-Bromo-3-hydroxy-4-(trifluoromethyl)aniline may focus on expanding its applications into emerging therapeutic areas such as immunotherapy and anti-viral drug development. The compound's scaffold offers a rich platform for structure-based drug design, leveraging computational modeling to predict novel interactions with biological targets. As computational chemistry methodologies continue to advance, virtual screening campaigns incorporating this molecule could accelerate the discovery pipeline for next-generation therapeutics.

In conclusion,2-Bromo-3-hydroxy-4-(trifluoromethyl)aniline (CAS No. 1805150-49-5) is a multifaceted compound with broad utility across pharmaceuticals, agrochemicals, and material sciences. Its unique structural features—comprising a bromine atom, a hydroxyl group, and a trifluoromethyl substituent—make it an indispensable building block for synthetic chemists aiming to develop innovative bioactive molecules. As research progresses，this compound is poised to remain at the forefront of medicinal chemistry innovation，driving advancements that address unmet medical needs worldwide.